Cas no 2680889-97-6 (benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate)

• Product Name: benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate
• CAS No: 2680889-97-6
• MF: C₁₉H₁₈BrNO₃
• MW: 388.255124568939
• CID: 5628239
• PubChem ID: 165928918
• Update Time: 2025-08-03

benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[1-(2-bromophenyl)-3-oxocyclobutyl]methyl}carbamate
• 2680889-97-6
• EN300-28302442
• benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate

• Inchi： 1S/C19H18BrNO3/c20-17-9-5-4-8-16(17)19(10-15(22)11-19)13-21-18(23)24-12-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,21,23)
• InChI Key： FDWAKOIBYLOMGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CNC(=O)OCC2C=CC=CC=2)CC(C1)=O

Computed Properties

• Exact Mass: 387.04701g/mol
• Monoisotopic Mass: 387.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate

Introduction to Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate (CAS No. 2680889-97-6)

Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate, a compound with the chemical formula C₁₈H₁₇BrNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a benzyl group, a carbamate moiety, and a cyclobutyl ring substituted with a bromophenyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The CAS number 2680889-97-6 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study. The molecular structure of Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate exhibits a high degree of complexity, which is reflected in its synthesis and potential applications. The benzyl group and carbamate moiety contribute to its reactivity, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate has emerged as a promising candidate in this regard. Its unique structural features suggest potential applications in the development of drugs that interact with biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its cyclobutyl ring substituted with a bromophenyl group. This substitution pattern is not commonly found in natural products but has been engineered to enhance the compound's pharmacological properties. The cyclobutyl ring can influence the electronic properties of the molecule, while the bromophenyl group can serve as a handle for further chemical modifications.

The benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate structure has been studied for its potential role in drug discovery. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for further development as an anti-inflammatory or neuroprotective agent.

The synthesis of Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-(2-bromophenyl)-3-oxocyclobutanecarboxylic acid, which is then coupled with benzoyl chloride to form the carbamate derivative. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired product.

The pharmacological activity of Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate has been the focus of several recent studies. Researchers have utilized computational modeling and experimental techniques to investigate its interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

One notable finding is that Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate exhibits significant binding affinity for certain enzymes implicated in inflammation. This suggests that it may be effective in modulating inflammatory pathways, potentially leading to new treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that this compound may have neuroprotective properties, making it a promising candidate for further investigation in neurological disorders.

The synthetic utility of Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate extends beyond its direct pharmacological applications. Its complex structure serves as a scaffold for designing novel analogs with enhanced properties. By modifying specific functional groups or introducing new substituents, chemists can tailor the compound's characteristics to meet specific therapeutic needs.

In conclusion, Benzyl N-{1-(2-bromophenyl)-3-oxocyclobutylmethyl}carbamate (CAS No. 2680889-97-6) is a structurally complex and versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents. Recent studies have highlighted its potential applications in modulating inflammatory and neurological pathways, paving the way for new drug development strategies.